5-(1-methyl-1H-pyrazol-3-yl)thiophene-2-carbaldehyde

• IUPAC Name: 5-(1-methylpyrazol-3-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C9H8N2OS/c1-11-5-4-8(10-11)9-3-2-7(6-12)13-9/h2-6H,1H3
• InChI Key: ZFUKXBOEIHLOQO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2=CC=C(S2)C=O
• Molecular Formula: C9H8N2OS
• Molecular Weight: 192.24 g/mol
• CAS No.: 1501550-05-5

Description

5-(1-methyl-1H-pyrazol-3-yl)thiophene-2-carbaldehyde is a chemical compound with the empirical formula C8H6N2OS. It has a molecular weight of 178.21. This compound has been identified as a novel and selective Monoamine Oxidase B inhibitor used to improve memory and cognition.

Synthesis Analysis

The synthesis of this compound involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. For instance, a solution of 5-(1-methyl-5-trifluoromethyl-1H-pyrazol-3-yl)-thiophene-2-carboxylic acid was treated with EDC-HCl and 2-aminothiazole in dichloromethane, and then allowed to stir for 16 hours.

Chemical Reactions Analysis

This compound has been evaluated in receptor radioligand binding assays. The IC50 values were determined by a non-linear, least squares regression analysis. It has been found to have minimal effect against any receptors when screened at 10 μM, indicating it is highly specific for inhibition of MAO-B.

Mechanism of Action

While the exact mechanism of action for this compound is not specified, it has been identified as a selective Monoamine Oxidase B inhibitor. Monoamine Oxidase B inhibitors are known to increase the concentration of certain neurotransmitters in the brain, potentially improving memory and cognition.